Cas no 620154-08-7 (N-[2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-yl]furan-2-carboxamide)

• Product Name: N-[2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-yl]furan-2-carboxamide
• CAS No: 620154-08-7
• MF: C₂₁H₁₄ClNO₅
• MW: 395.792564868927
• CID: 5850599
• PubChem ID: 1294859
• Update Time: 2025-08-03

N-[2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-yl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-yl]furan-2-carboxamide
• 2-Furancarboxamide, N-[2-(3-chloro-4-methoxybenzoyl)-3-benzofuranyl]-
• SR-01000918215
• Z57904564
• 620154-08-7
• F3226-2128
• SR-01000918215-1
• VU0605662-1
• N-(2-(3-chloro-4-methoxybenzoyl)benzofuran-3-yl)furan-2-carboxamide
• AKOS002222624

• Inchi： 1S/C21H14ClNO5/c1-26-16-9-8-12(11-14(16)22)19(24)20-18(13-5-2-3-6-15(13)28-20)23-21(25)17-7-4-10-27-17/h2-11H,1H3,(H,23,25)
• InChI Key： BKZHDPSGXZAMJO-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1C2=CC=CC=C2OC=1C(=O)C1=CC=C(OC)C(Cl)=C1)=O

Computed Properties

• Exact Mass: 395.0560502g/mol
• Monoisotopic Mass: 395.0560502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-[2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-yl]furan-2-carboxamide

Professional Introduction to N-[2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-yl]furan-2-carboxamide (CAS No. 620154-08-7)

N-[2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-yl]furan-2-carboxamide is a sophisticated organic compound with a rich chemical structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 620154-08-7, represents a fusion of aromatic and heterocyclic chemistry, making it a promising candidate for various biochemical applications. The presence of both chloro and methoxy substituents on the benzene ring, coupled with the benzofuran core, endows this molecule with unique electronic and steric properties that are highly relevant to drug design and development.

The structural motif of N-[2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-yl]furan-2-carboxamide is particularly intriguing due to its potential to interact with biological targets in multiple ways. The benzofuran scaffold is a well-documented pharmacophore in medicinal chemistry, often associated with bioactivities such as anti-inflammatory, antimicrobial, and anticancer properties. The chloro and methoxy groups further modulate the compound's reactivity and binding affinity, making it a versatile building block for synthesizing more complex derivatives.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from natural product-inspired scaffolds. The benzofuran core of N-[2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-yl]furan-2-carboxamide aligns well with this trend, as it mimics several bioactive natural products known for their pharmacological efficacy. For instance, studies have shown that benzofuran derivatives can exhibit significant activity against various enzymes and receptors involved in metabolic disorders and cancer progression.

The compound's potential in drug discovery is further highlighted by its ability to undergo selective modifications at multiple positions. The carboxamide functionality at the furan ring provides a handle for further derivatization, allowing chemists to explore different pharmacological profiles by introducing various substituents. This flexibility is crucial in the iterative process of drug development, where optimizing potency, selectivity, and pharmacokinetic properties is paramount.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the discovery of novel bioactive compounds. N-[2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-yl]furan-2-carboxamide has been subjected to virtual screening campaigns to identify its potential binding affinity to target proteins. Preliminary results suggest that this compound may interact with enzymes involved in signal transduction pathways relevant to neurodegenerative diseases, offering a promising avenue for further investigation.

The synthesis of N-[2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-yl]furan-2-carboxamide involves a multi-step process that showcases the expertise of modern organic synthesis techniques. Key steps include the formation of the benzofuran core through cyclization reactions, followed by functional group transformations such as chlorination and methylation. The introduction of the carboxamide group at the furan ring is achieved through nucleophilic acyl substitution reactions, which require precise control over reaction conditions to ensure high yield and purity.

In conclusion, N-[2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-yl]furan-2-carboxamide (CAS No. 620154-08-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and therapeutic intervention.